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Compound of Interest

Compound Name: N-Methylpropionamide

Cat. No.: B074207

For Immediate Implementation: This document provides critical safety and operational
protocols for the handling and disposal of N-Methylpropionamide (CAS No. 1187-58-2).
Adherence to these procedures is essential for ensuring the safety of all laboratory personnel

and maintaining a secure research environment.

N-Methylpropionamide is a combustible liquid that can cause skin, eye, and respiratory
irritation.[1][2] Inhalation may be harmful, and it may cause an allergic skin reaction.[3] Proper
personal protective equipment (PPE) and handling procedures are paramount to mitigate risks
associated with its use in research and development.

Chemical and Physical Properties

A clear understanding of N-Methylpropionamide's properties is fundamental to its safe
handling. The following table summarizes key quantitative data.
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Property Value

Molecular Formula C4H9NO

Molecular Weight 87.12 g/mol [4]

Melting Point -43 °C

Boiling Point 146 °C at 90 mmHg

Density 0.931 g/mL at 25 °C

Flash Point 106 °C (222.8 °F) - closed cup
CAS Number 1187-58-2

Operational Plan: From Recelipt to Disposal

This section outlines a step-by-step protocol for the safe handling of N-Methylpropionamide
throughout its lifecycle in the laboratory.

1. Receiving and Storage:
» Upon receipt, visually inspect the container for any signs of damage or leaks.

o Store the container in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames.[1][5][6]

o Ensure the container is kept tightly closed when not in use.[5][7]
» Store away from incompatible materials such as strong oxidizing agents and strong bases.[8]
2. Engineering Controls and Personal Protective Equipment (PPE):

 All handling of N-Methylpropionamide should be conducted in a chemical fume hood to
ensure adequate ventilation.[5][6]

e An eyewash station and safety shower must be readily accessible.

e The following PPE is mandatory when handling N-Methylpropionamide:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7468599.htm
https://www.benchchem.com/product/b074207?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB7468599_EN.htm
https://www.guidechem.com/encyclopedia/n-methylpropionamide-dic8157.html
https://static.cymitquimica.com/products/54/pdf/sds-OR962763.pdf
https://www.guidechem.com/encyclopedia/n-methylpropionamide-dic8157.html
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=M3096&langSelector=en&selectedCountry=KR
https://www.fishersci.com/store/msds?partNumber=AAH64850&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b074207?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/n-methylpropionamide-dic8157.html
https://static.cymitquimica.com/products/54/pdf/sds-OR962763.pdf
https://www.benchchem.com/product/b074207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).[9]

o Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge (type
ABEK or equivalent) is required when working outside of a fume hood or if there is a risk
of inhalation.

o Body Protection: A lab coat or chemical-resistant apron and closed-toe shoes are required.
[10] Wear a disposable gown for added protection.[11]

. Handling and Use:

Avoid all personal contact, including inhalation of vapors and direct contact with skin and
eyes.[6]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]
Do not eat, drink, or smoke in areas where N-Methylpropionamide is handled or stored.[6]

Use spark-free tools and explosion-proof equipment, especially when handling larger
quantities.[7]

. Spill Management:
In the event of a small spill, remove all ignition sources.[6]
Absorb the spill with an inert, non-combustible material such as vermiculite or sand.[6]

Collect the absorbed material and place it into a sealed, labeled container for hazardous
waste disposal.[6]

For larger spills, evacuate the area and contact the appropriate emergency response team.
. First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
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» Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water. If skin irritation occurs, seek medical attention.[1][12]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
individual is not breathing, give artificial respiration. Seek medical attention.[1][3]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

6. Disposal Plan:

» All waste containing N-Methylpropionamide, including contaminated PPE and spill cleanup
materials, must be considered hazardous waste.

e Dispose of waste in a designated, sealed, and properly labeled container.

o Arrange for disposal through a licensed hazardous waste disposal company, following all
local, state, and federal regulations.[3][7]

Workflow for Safe Handling

The following diagram illustrates the logical progression of steps for safely managing N-
Methylpropionamide in a laboratory setting.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://m.chemicalbook.com/ProductMSDSDetailCB7468599_EN.htm
https://www.tcichemicals.com/IN/en/p/M0488
https://m.chemicalbook.com/ProductMSDSDetailCB7468599_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAH6351406&productDescription=2-+4-%286-CHLROBENZO+D+OXAZOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b074207?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH6351406&productDescription=2-+4-%286-CHLROBENZO+D+OXAZOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=M3096&langSelector=en&selectedCountry=KR
https://www.benchchem.com/product/b074207?utm_src=pdf-body
https://www.benchchem.com/product/b074207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Receive & Inspect
Chemical

'

Store in Cool,
Dry, Ventilated Area

:

Prepare Fume Hood
& Don PPE

Handling

Conduct Experiment
in Fume Hood

Potential
Post-Handling & Disposal
Decontaminate
Work Area
Spill Response: Doff & Dispose of
Absorb & Contain Contaminated PPE

'

Collect & Label
Hazardous Waste

Dispose via

Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for N-Methylpropionamide Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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